Cas no 2138549-99-0 (5-(2-Aminoethyl)-3-(4-aminophenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2-Aminoethyl)-3-(4-aminophenyl)-1,3-oxazolidin-2-one
• CAS No: 2138549-99-0
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 6564466
• PubChem ID: 165496454
• Update Time: 2025-06-26

5-(2-Aminoethyl)-3-(4-aminophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1154714
• 5-(2-aminoethyl)-3-(4-aminophenyl)-1,3-oxazolidin-2-one
• 2138549-99-0
• 5-(2-Aminoethyl)-3-(4-aminophenyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C11H15N3O2/c12-6-5-10-7-14(11(15)16-10)9-3-1-8(13)2-4-9/h1-4,10H,5-7,12-13H2
• InChI Key： IIWHAVVNOCSUFN-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC(=CC=2)N)CC1CCN)=O

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.6Ų

Additional information on 5-(2-Aminoethyl)-3-(4-aminophenyl)-1,3-oxazolidin-2-one

Research Brief on 5-(2-Aminoethyl)-3-(4-aminophenyl)-1,3-oxazolidin-2-one (CAS: 2138549-99-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 5-(2-Aminoethyl)-3-(4-aminophenyl)-1,3-oxazolidin-2-one (CAS: 2138549-99-0) as a promising scaffold for drug development. This compound, characterized by its unique oxazolidinone core and functionalized aromatic and aminoethyl groups, has garnered significant attention due to its versatile pharmacological properties. The following brief synthesizes the latest research findings, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's structural features, including the oxazolidin-2-one ring and dual amino functionalities, make it an attractive candidate for targeting various biological pathways. Recent studies have explored its role as a modulator of enzyme activity, particularly in the context of inflammatory and neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of monoamine oxidase B (MAO-B), a key enzyme implicated in Parkinson's disease. The study reported a significant reduction in oxidative stress markers in neuronal cell lines treated with this compound.

In addition to its neurological applications, 5-(2-Aminoethyl)-3-(4-aminophenyl)-1,3-oxazolidin-2-one has shown promise in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed its ability to inhibit the proliferation of certain cancer cell lines by interfering with microtubule dynamics. The compound's mechanism of action involves binding to the colchicine site of tubulin, thereby disrupting mitosis. This finding opens new avenues for developing targeted therapies for resistant cancers.

The synthesis of this compound has also been optimized in recent years. A novel, high-yield route was reported in Organic Process Research & Development (2023), utilizing a one-pot reductive amination strategy to introduce the aminoethyl side chain. This method not only improved scalability but also reduced the environmental impact compared to traditional approaches. The refined synthesis protocol is expected to facilitate further preclinical and clinical investigations.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-(2-Aminoethyl)-3-(4-aminophenyl)-1,3-oxazolidin-2-one. Early-stage animal studies have indicated moderate bioavailability, prompting ongoing research into prodrug formulations and structural analogs. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate the translation of this compound into therapeutic candidates.

In conclusion, 5-(2-Aminoethyl)-3-(4-aminophenyl)-1,3-oxazolidin-2-one represents a multifaceted chemical entity with broad potential in drug discovery. Its dual functionality and modular structure make it a valuable tool for probing biological systems and developing novel treatments. Future research should focus on elucidating its structure-activity relationships and expanding its therapeutic scope through targeted modifications.